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Compound of Interest

Compound Name: Dysprosium-164

Cat. No.: B084499

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the neutron capture cross section data for
Dysprosium-164 (1¢4Dy). It includes a compilation of experimentally determined values,
detailed protocols for common measurement techniques, and a visual representation of the
experimental workflow. This information is critical for applications in nuclear reactor design,
shielding calculations, and the production of radioisotopes for medical and industrial purposes.

Data Presentation: Quantitative Neutron Capture
Cross Section Data for 64Dy

The following table summarizes the experimentally determined thermal neutron capture cross
section (o) and resonance integral (lo) for the 164Dy(n,y)®>Dy reaction.
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Thermal Cross Resonance

Neutron . Measurement
Section Integral . Reference
Energy (eV) Facility
(barns) (barns)
Es-Salam
0.0372 2198.5+94 - Research [11[21[3]

Reactor, Algeria

BAEC TRIGA
Research

0.0334 2322 + 140 - [2][4]
Reactor,
Bangladesh

0.0253 2656 + 98 - Not Specified [3]
Am-241-Be

0.0253 2672 £ 104 - [5]
Neutron Source
ANL Calculated

Thermal - 382.1 [6]
Value
Activation

Thermal - 420 £ 50 [6]
Method
Activation

Thermal - 482 + 33 [6]
Method
Bound-level

Thermal - 406 _ [6]
Calculation

Experimental Protocols: Neutron Activation
Analysis (NAA)

The most common method for determining the neutron capture cross section of 164Dy is
Neutron Activation Analysis (NAA). The general protocol is outlined below.

Sample Preparation and Irradiation

o Target Material: High-purity Dysprosium(lIl) oxide (Dy203) powder is typically used as the
target material.
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e Monitor Foil: A monitor material with a well-known neutron capture cross section, such as
gold (*°”Au), is used for flux determination.[1][2][3][4]

» Encapsulation: The Dy20s powder and the monitor foils are encapsulated in a suitable
material (e.g., aluminum) to contain them during irradiation.

« Irradiation: The encapsulated sample and monitor are irradiated in a stable neutron flux. This
can be achieved using a research reactor (e.g., Es-Salam, BAEC TRIGA) or a neutron
source (e.g., Am-Be).[1][2][5] The irradiation time is chosen to produce sufficient activity of
the product nuclide (165Dy) for accurate measurement.

Post-Irradiation Measurement

e Cooling: After irradiation, the samples are allowed to "cool" for a predetermined period to
allow short-lived interfering radionuclides to decay.

o Gamma-Ray Spectrometry: The gamma rays emitted from the activated sample (*¢>Dy) and
monitor (e.g., °8Au) are measured using a high-purity germanium (HPGe) detector coupled
to a data acquisition system.[1][3][4] The detector must be calibrated for energy and
efficiency using standard radioactive sources.

o Data Acquisition: The gamma-ray spectra are collected for a time sufficient to obtain good
counting statistics for the photopeaks of interest.

Data Analysis

» Peak Area Determination: The net peak areas of the characteristic gamma rays of 16>Dy and
the monitor nuclide are determined from the measured spectra.

 Activity Calculation: The activities of 165Dy and the monitor nuclide at the end of irradiation
are calculated from the peak areas, correcting for gamma-ray emission probabilities,
detector efficiency, and decay during counting and cooling.

¢ Neutron Flux Calculation: The neutron flux is determined from the activity of the irradiated
monitor foil using its known cross section.

e Cross Section Calculation: The neutron capture cross section of 14Dy is then calculated
using the measured activity of 195Dy and the determined neutron flux. Corrections for thermal
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neutron self-shielding and gamma-ray attenuation within the sample must be applied to
obtain an accurate result.[1][2][3]

Mandatory Visualization
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Experimental Workflow for Neutron Capture Cross Section Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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